Cas no 610282-46-7 (4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one)
610282-46-7 structure
Product Name:4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one
CAS No:610282-46-7
MF:C16H21N3O5
MW:335.355044126511
CID:6087703
PubChem ID:3396534
Update Time:2025-10-05
4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one
- 4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-3,4-dihydropyrimidin-2(1H)-one
- 2(1H)-Pyrimidinone, 3,4-dihydro-4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-
- 610282-46-7
- 6-(3-methoxy-4-propoxyphenyl)-3,4-dimethyl-5-nitro-1,6-dihydropyrimidin-2-one
- Z285141758
- AKOS001440769
- F0173-0117
- AKOS016902760
-
- Inchi: 1S/C16H21N3O5/c1-5-8-24-12-7-6-11(9-13(12)23-4)14-15(19(21)22)10(2)18(3)16(20)17-14/h6-7,9,14H,5,8H2,1-4H3,(H,17,20)
- InChI Key: SPHNZZYQPKOYFB-UHFFFAOYSA-N
- SMILES: C1(=O)N(C)C(C)=C([N+]([O-])=O)C(C2=CC=C(OCCC)C(OC)=C2)N1
Computed Properties
- Exact Mass: 335.14812078g/mol
- Monoisotopic Mass: 335.14812078g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 516
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 96.6Ų
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 526.0±50.0 °C(Predicted)
- pka: 9.69±0.60(Predicted)
4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0173-0117-2μmol |
4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one |
610282-46-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0173-0117-5μmol |
4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one |
610282-46-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0173-0117-10μmol |
4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one |
610282-46-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0173-0117-20μmol |
4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one |
610282-46-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0173-0117-1mg |
4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one |
610282-46-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0173-0117-2mg |
4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one |
610282-46-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0173-0117-3mg |
4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one |
610282-46-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0173-0117-4mg |
4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one |
610282-46-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0173-0117-5mg |
4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one |
610282-46-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0173-0117-10mg |
4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one |
610282-46-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-(3-methoxy-4-propoxyphenyl)-1,6-dimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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